Cas no 90970-40-4 (H-beta-Ala-Lys-OH·HCl)

• Product Name: H-beta-Ala-Lys-OH·HCl
• CAS No: 90970-40-4
• MF: C₉H₂₀ClN₃O₃
• MW: 253.726401329041
• CID: 799045
• PubChem ID: 131676634
• Update Time: 2025-08-05

H-beta-Ala-Lys-OH·HCl Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N2-b-alanyl-, monohydrochloride (9CI)
• beta-alanyl-lysine hydrochloride
• H-B-ALA-LYS-OH · HCL
• H-β-Ala-Lys-OH
• H-β-Ala-Lys-OH · HCl
• (3-Aminopropanoyl)-L-lysine hydrochloride
• H-b-Ala-Lys-OH HCl
• (2S)-6-amino-2-(3-aminopropanoylamino)hexanoic acid;hydrochloride
• 90970-40-4
• H-beta-Ala-Lys-OH·HCl

• Inchi： 1S/C9H19N3O3.ClH/c10-5-2-1-3-7(9(14)15)12-8(13)4-6-11;/h7H,1-6,10-11H2,(H,12,13)(H,14,15);1H/t7-;/m0./s1
• InChI Key： CNIJAAGCRMYQOG-FJXQXJEOSA-N
• SMILES： Cl.OC([C@H](CCCCN)NC(CCN)=O)=O

Computed Properties

• Exact Mass: 253.1193192g/mol
• Monoisotopic Mass: 253.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

H-beta-Ala-Lys-OH·HCl Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on H-beta-Ala-Lys-OH·HCl

Comprehensive Overview of H-beta-Ala-Lys-OH·HCl (CAS No. 90970-40-4): Properties, Applications, and Research Insights

The compound H-beta-Ala-Lys-OH·HCl (CAS No. 90970-40-4) is a dipeptide derivative widely recognized for its unique biochemical properties and versatile applications in pharmaceutical and cosmetic industries. This article delves into its molecular structure, synthesis methods, and emerging trends, addressing frequently searched queries such as "H-beta-Ala-Lys-OH·HCl benefits" and "CAS 90970-40-4 applications." With increasing interest in peptide-based therapeutics, this compound has garnered attention for its potential in skin regeneration and bioactive formulations.

H-beta-Ala-Lys-OH·HCl combines beta-alanine and lysine, two amino acids critical for collagen synthesis and cellular repair. Researchers highlight its role in enhancing peptide stability and bioavailability, making it a preferred choice for drug delivery systems. Recent studies, indexed in platforms like PubMed, explore its efficacy in wound healing and anti-aging formulations—topics trending in Google Scholar searches. The hydrochloride salt form (·HCl) ensures improved solubility, a key factor for industrial scalability.

From an industrial perspective, CAS 90970-40-4 is synthesized via solid-phase peptide synthesis (SPPS), a method frequently queried in scientific forums. Its purity (>98%) and low endotoxin levels meet stringent regulatory standards, aligning with FDA and EMA guidelines for excipients. Manufacturers emphasize its compatibility with cosmetic peptides and nutraceuticals, addressing consumer demand for "clean label" ingredients. Analytical techniques like HPLC and MS validate its structural integrity, ensuring batch-to-batch consistency.

Emerging applications of H-beta-Ala-Lys-OH·HCl include its use in biodegradable hydrogels and 3D bioprinting—hot topics in biomedical engineering. A 2023 study published in Advanced Materials demonstrated its utility in scaffold designs for tissue engineering, correlating with rising searches for "peptides in regenerative medicine." Additionally, its moisturizing properties align with the booming dermocosmetics market, projected to reach $180 billion by 2027.

Safety profiles of 90970-40-4 are rigorously documented, with LD50 studies confirming low toxicity. This data supports its inclusion in over-the-counter skincare products, a sector experiencing 12% annual growth. For researchers, the compound’s structure-activity relationship (SAR) offers insights into designing novel analogs, a subject explored in recent patents. Keywords like "beta-alanine-lysine conjugate mechanism" reflect deepening academic interest.

In conclusion, H-beta-Ala-Lys-OH·HCl (CAS No. 90970-40-4) exemplifies the convergence of innovation and practicality in peptide chemistry. Its multidisciplinary applications—from dermatology to biomaterials—answer pressing industry demands while fueling scientific curiosity. As AI-driven drug discovery accelerates, this compound’s modularity positions it as a cornerstone for future breakthroughs.